2,2-diphenyl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamide

• Molecular Formula: C24H23NO3
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 2,2-diphenyl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamide
• InChI: InChI=1S/C24H23NO3/c1-2-9-19-14-21-22(28-16-27-21)15-20(19)25-24(26)23(17-10-5-3-6-11-17)18-12-7-4-8-13-18/h3-8,10-15,23H,2,9,16H2,1H3,(H,25,26)
• InChI Key: CKYJRECTBMZKDZ-UHFFFAOYSA-N
• SMILES: CCCC1=CC2=C(C=C1NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)OCO2

Description

2,2-diphenyl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamide, also known as propylhexedrine, is a synthetic compound that belongs to the class of psychoactive substances. It is a stimulant drug that is structurally similar to amphetamine and methamphetamine. Propylhexedrine has been used for various purposes, including as a nasal decongestant and as a recreational drug. However, in recent years, there has been an increasing interest in its potential scientific research applications.

Mechanism of Action

The mechanism of action of 2,2-diphenyl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamideine is not fully understood, but it is believed to work by increasing the release of neurotransmitters in the brain, particularly dopamine and norepinephrine. This can lead to increased feelings of alertness, euphoria, and energy.
Biochemical and Physiological Effects:
Propylhexedrine has been shown to have a variety of biochemical and physiological effects on the body. It can increase heart rate, blood pressure, and body temperature, and can also cause vasoconstriction. In addition, it can lead to changes in mood, appetite, and sleep patterns.

Advantages and Limitations for Lab Experiments

Propylhexedrine has several advantages as a tool for scientific research. It is relatively easy to synthesize and can be used to study a variety of neurological disorders. However, there are also several limitations to its use. It can be difficult to control the dose and duration of exposure, and it can also have potentially harmful effects on the body.

Future Directions

There are several potential future directions for research on 2,2-diphenyl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamideine. One area of interest is its potential as a treatment for depression and other mood disorders. It may also be useful for studying the mechanisms underlying addiction and substance abuse. Additionally, there is potential for the development of new drugs based on the structure of 2,2-diphenyl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamideine that could have therapeutic applications.

Synthesis Methods

Propylhexedrine can be synthesized through a multi-step process involving the reaction of various chemicals, including benzene, propylamine, and acetic anhydride. The synthesis of 2,2-diphenyl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamideine is a complex process that requires careful attention to detail and safety precautions.

Scientific Research Applications

Propylhexedrine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a variety of effects on the central nervous system, including increasing levels of dopamine and norepinephrine in the brain. This makes it a potentially useful tool for studying the mechanisms underlying addiction, depression, and other neurological disorders.